3-[(Carboxymethyl)carbamoyl]-2,4-diphenylcyclobutanecarboxylic acid

• IUPAC Name: 3-(carboxymethylcarbamoyl)-2,4-diphenylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C20H19NO5/c22-14(23)11-21-19(24)17-15(12-7-3-1-4-8-12)18(20(25)26)16(17)13-9-5-2-6-10-13/h1-10,15-18H,11H2,(H,21,24)(H,22,23)(H,25,26)
• InChI Key: GFPKMPHIPGSJCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(C(C2C(=O)O)C3=CC=CC=C3)C(=O)NCC(=O)O
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

“3-{[(carboxymethyl)amino]carbonyl}-2,4-diphenylcyclobutanecarboxylic acid” is a complex organic compound. It incorporates a carboxyl functional group (CO2H), where a carbonyl and a hydroxyl group are attached to the same carbon. The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives the carbonyl group a basic trigonal shape.

Synthesis Analysis

The synthesis of such compounds often involves reactions of carboxylic acids with amines. The amide and the acyl azide required for these rearrangements are usually made from an acid chloride, so the synthesis of amines using these reactions are often started from the corresponding carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound involves a carboxyl functional group, CO2H, where a carbonyl and a hydroxyl group are attached to the same carbon. The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives the carbonyl group a basic trigonal shape.

Chemical Reactions Analysis

The reactions of carboxylic acids often involve attack on the carbon of the carbonyl group by nucleophilic species. These reactions are frequently catalyzed by acids, as the addition of a proton or formation of a hydrogen bond to the carbonyl oxygen makes the carbonyl carbon more vulnerable to nucleophilic attack.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds are influenced by the presence of the carboxyl functional group. The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives the carbonyl group a basic trigonal shape.

Mechanism of Action

The mechanism of action for such compounds often involves the reaction of aldehydes and ketones with ammonia or 1º-amines to form imine derivatives, also known as Schiff bases. Water is eliminated in the reaction, which is acid-catalyzed and reversible.

Future Directions

The future directions in the study and application of such compounds could involve further exploration of their synthesis, reactions, and potential uses. The development of new methods for their synthesis and the discovery of new reactions they can undergo could open up new avenues for their application.